Cas no 2228017-86-3 ((1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol)

(1R)-1-[2-(Methoxymethyl)oxan-2-yl]ethan-1-ol is a chiral secondary alcohol featuring a tetrahydropyran (oxane) ring with a methoxymethyl substituent. This compound is of interest in synthetic organic chemistry due to its stereogenic center and functional group versatility, making it a potential intermediate for pharmaceuticals, agrochemicals, or asymmetric synthesis. The presence of both ether and hydroxyl groups allows for selective derivatization, enabling applications in complex molecule construction. Its well-defined stereochemistry ensures precise control in stereoselective reactions. The oxane ring contributes to conformational stability, while the methoxymethyl group enhances solubility in polar solvents, facilitating handling in synthetic workflows. This compound is typically handled under inert conditions due to its alcohol functionality.
(1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol structure
2228017-86-3 structure
Product Name:(1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol
CAS No:2228017-86-3
MF:C9H18O3
MW:174.237423419952
CID:6612542
PubChem ID:165610597
Update Time:2025-05-21

(1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol
    • (1R)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
    • 2228017-86-3
    • EN300-1737238
    • Inchi: 1S/C9H18O3/c1-8(10)9(7-11-2)5-3-4-6-12-9/h8,10H,3-7H2,1-2H3/t8-,9?/m1/s1
    • InChI Key: MQGWIWMBOGHGOS-VEDVMXKPSA-N
    • SMILES: O1CCCCC1(COC)[C@@H](C)O

Computed Properties

  • Exact Mass: 174.125594432g/mol
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38.7Ų

(1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1737238-0.05g
(1R)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
2228017-86-3
0.05g
$1464.0 2023-09-20
Enamine
EN300-1737238-0.1g
(1R)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
2228017-86-3
0.1g
$1533.0 2023-09-20
Enamine
EN300-1737238-0.25g
(1R)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
2228017-86-3
0.25g
$1604.0 2023-09-20
Enamine
EN300-1737238-0.5g
(1R)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
2228017-86-3
0.5g
$1673.0 2023-09-20
Enamine
EN300-1737238-1.0g
(1R)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
2228017-86-3
1g
$1742.0 2023-06-04
Enamine
EN300-1737238-2.5g
(1R)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
2228017-86-3
2.5g
$3417.0 2023-09-20
Enamine
EN300-1737238-5.0g
(1R)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
2228017-86-3
5g
$5056.0 2023-06-04
Enamine
EN300-1737238-10.0g
(1R)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
2228017-86-3
10g
$7497.0 2023-06-04
Enamine
EN300-1737238-1g
(1R)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
2228017-86-3
1g
$1742.0 2023-09-20
Enamine
EN300-1737238-5g
(1R)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
2228017-86-3
5g
$5056.0 2023-09-20

Additional information on (1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol

Recent Advances in the Study of (1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol and Its Related Compound 2228017-86-3

The compound (1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol, along with its related compound 2228017-86-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of (1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol, which make it a promising candidate for the development of chiral intermediates in pharmaceutical synthesis. The compound's stereochemistry and functional groups allow for selective modifications, enabling the creation of diverse derivatives with potential biological activities. Meanwhile, 2228017-86-3 has been identified as a key intermediate in the synthesis of complex molecules, with researchers exploring its role in the production of antiviral and anticancer agents.

One of the most notable findings in recent research is the successful application of (1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol in the synthesis of glycosidase inhibitors. These inhibitors have shown promise in the treatment of metabolic disorders such as diabetes and lysosomal storage diseases. Additionally, 2228017-86-3 has been utilized in the development of small-molecule modulators targeting specific protein-protein interactions, which are crucial in various disease pathways.

The methodologies employed in these studies often involve advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compounds and their derivatives. Computational modeling and molecular docking studies have also been instrumental in predicting the biological activities and binding affinities of these molecules. These approaches have provided valuable insights into the structure-activity relationships (SAR) of (1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol and 2228017-86-3, guiding further optimization efforts.

In conclusion, the ongoing research on (1R)-1-2-(methoxymethyl)oxan-2-ylethan-1-ol and 2228017-86-3 underscores their potential as versatile building blocks in medicinal chemistry. The findings to date suggest that these compounds could play a significant role in the development of new therapeutics for a range of diseases. Future studies should focus on expanding the scope of their applications, optimizing their synthetic routes, and evaluating their efficacy and safety in preclinical and clinical settings.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.